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Compound of Interest

Compound Name: 2,5-Dibutylbenzene-1,4-diol

Cat. No.: B15495539

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical reagents is a critical component of laboratory safety and operational
integrity. This guide provides essential, step-by-step procedures for the safe disposal of 2,5-
Dibutylbenzene-1,4-diol (CAS Number: 88-58-4), also known as 2,5-di-tert-
butylhydroquinone, ensuring compliance with safety regulations and minimizing environmental
impact.

Essential Safety and Hazard Information

2,5-Dibutylbenzene-1,4-diol is a combustible solid that is harmful if swallowed and may cause
skin, eye, and respiratory irritation.[1][2] It is also very toxic to aquatic life with long-lasting
effects.[3] Adherence to proper personal protective equipment (PPE) and handling procedures
is paramount.

Recommended Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles.
o Skin Protection: Wear protective gloves and clothing to prevent skin exposure.

o Respiratory Protection: Use only under a chemical fume hood to avoid inhalation of dust.[4]

Quantitative Data Summary
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For quick reference, the following table summarizes key quantitative data for 2,5-
Dibutylbenzene-1,4-diol.

Property Value

CAS Number 88-58-4

Molecular Formula C14H2202

Molecular Weight 222.33 g/mol

Melting Point 212 -218°C/413.6 - 424.4 °F
Autoignition Temperature 421 °C/789.8 °F

Step-by-Step Disposal Protocol

The disposal of 2,5-Dibutylbenzene-1,4-diol must be conducted in a manner that ensures the
safety of laboratory personnel and prevents environmental contamination.

Experimental Protocol for Disposal:
» Waste Collection:

o Collect waste 2,5-Dibutylbenzene-1,4-diol and any contaminated materials (e.qg.,
weighing paper, gloves, wipers) in a designated, properly labeled, and sealed waste
container.

o The container should be suitable for hazardous chemical waste and clearly marked with
the chemical name and associated hazards.

e Storage:

o Store the waste container in a cool, dry, and well-ventilated area, away from incompatible
materials such as strong oxidizing agents.[4]

o Ensure the storage area is secure and accessible only to authorized personnel.

e Disposal:
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o Dispose of the contents and the container at an approved waste disposal plant.[4][5] This
should be done in accordance with all applicable federal, state, and local environmental

regulations.

o Crucially, do not allow the product to enter drains or waterways.[3]

e Spill Management:

o In the event of a spill, sweep up the solid material and shovel it into a suitable container for

disposal.[4]
o Avoid generating dust during cleanup.
o Ensure the cleanup area is well-ventilated.

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of 2,5-

Dibutylbenzene-1,4-diol.
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Figure 1. Disposal Workflow for 2,5-Dibutylbenzene-1,4-diol

In Case of a Spill

Emergency Procedure: Spill

Step 1: Waste Collection

- Collect in a labeled, sealed container. - SUEEE LD Sl el T,

- Place in a suitable container for disposal.

ecure Storage

Step 2: Temporary Storage
- Store in a cool, dry, well-ventilated area.

Scheduled Pickup/Delivery

Step 3: Professional Disposal

- Transfer to an approved waste disposal facility.

Environmental Precaution
- Do NOT allow to enter drains or waterways.

Click to download full resolution via product page
Caption: Disposal Workflow for 2,5-Dibutylbenzene-1,4-diol.

By adhering to these procedures, laboratories can ensure the safe and responsible
management of 2,5-Dibutylbenzene-1,4-diol waste, fostering a culture of safety and
environmental stewardship.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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